molecular formula C21H19F2N3O3 B2937036 3-(1-(2-(2,4-difluorophenyl)acetyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione CAS No. 2034347-62-9

3-(1-(2-(2,4-difluorophenyl)acetyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione

Cat. No. B2937036
CAS RN: 2034347-62-9
M. Wt: 399.398
InChI Key: CEUBLIVLHMXXSH-UHFFFAOYSA-N
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Description

3-(1-(2-(2,4-difluorophenyl)acetyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione, also known as PF-04995274, is a small molecule drug that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of selective phosphodiesterase 4 (PDE4) inhibitors, which have been shown to have anti-inflammatory and immunomodulatory effects.

Scientific Research Applications

Hypotensive Agents and Vasodilatory Effects

Research on quinazoline derivatives has explored their potential as hypotensive agents. A study highlighted the synthesis of compounds with variations in the 1-Hydrogen atom, examining their effects on the relaxation of blood vessels. Specifically, derivatives with certain moieties demonstrated significant hypotensive activities, showcasing their potential for therapeutic applications in managing blood pressure (Eguchi et al., 1991).

Antimicrobial Applications

Quinazoline-2,4-diones have been investigated for their antimicrobial properties. A notable study synthesized and evaluated a series of quinazoline derivatives for their activity against resistant bacterial strains, demonstrating the potential of these compounds in developing new antimicrobial agents with efficacy against both wild-type and mutant cells (German et al., 2008).

Anticancer and Herbicidal Activity

The synthesis of novel quinazoline-2,4-dione derivatives has been directed towards evaluating their potential as anticancer agents and herbicides. Some derivatives showed promising results in preclinical models, indicating their utility in cancer therapy and agricultural applications. For instance, triketone-containing quinazoline-2,4-diones demonstrated significant herbicidal activity and a broad spectrum of weed control, suggesting a new avenue for the development of herbicides (Wang et al., 2014).

Green Chemistry and Sustainable Synthesis

The pursuit of sustainable chemical processes has led to the exploration of quinazoline-2,4-diones synthesis from CO2, representing an eco-friendly approach to synthesizing these compounds. Studies have highlighted methods that utilize CO2 and ionic liquids, offering efficient and environmentally benign pathways to quinazoline-2,4-diones, aligning with the principles of green chemistry (Lu et al., 2014).

properties

IUPAC Name

3-[1-[2-(2,4-difluorophenyl)acetyl]piperidin-4-yl]-1H-quinazoline-2,4-dione
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H19F2N3O3/c22-14-6-5-13(17(23)12-14)11-19(27)25-9-7-15(8-10-25)26-20(28)16-3-1-2-4-18(16)24-21(26)29/h1-6,12,15H,7-11H2,(H,24,29)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CEUBLIVLHMXXSH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1N2C(=O)C3=CC=CC=C3NC2=O)C(=O)CC4=C(C=C(C=C4)F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H19F2N3O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

399.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(1-(2-(2,4-difluorophenyl)acetyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione

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